Cas no 2418679-53-3 (2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride)

• Product Name: 2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride
• CAS No: 2418679-53-3
• MF: C₁₃H₁₉Cl₂N₃O
• MW: 304.215461015701
• MDL: MFCD32703523
• CID: 5328301
• PubChem ID: 154577751
• Update Time: 2025-05-25

2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(Butan-2-ylamino)methyl]-3H-quinazolin-4-one;dihydrochloride
• Z4470251736
• 2-{[(butan-2-yl)amino]methyl}-3,4-dihydroquinazolin-4-one dihydrochloride
• 2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride

• MDL： MFCD32703523
• Inchi： 1S/C13H17N3O.2ClH/c1-3-9(2)14-8-12-15-11-7-5-4-6-10(11)13(17)16-12;;/h4-7,9,14H,3,8H2,1-2H3,(H,15,16,17);2*1H
• InChI Key： YKGWUAKTGLSMIO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C2C=CC=CC=2N=C(CNC(C)CC)N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Topological Polar Surface Area: 53.5

Additional information on 2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride

Comprehensive Overview of 2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride (CAS No. 2418679-53-3)

2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride (CAS No. 2418679-53-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This dihydroquinazolinone derivative is characterized by its unique molecular structure, which includes a butan-2-ylaminomethyl group attached to a 3,4-dihydroquinazolin-4-one core. The compound's dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications.

The growing interest in 2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride is driven by its potential role in modulating biological pathways. Researchers are particularly intrigued by its structural similarity to other quinazolinone-based compounds, which are known for their diverse pharmacological activities. Recent studies have explored its interactions with enzymes and receptors, suggesting possible applications in drug development. The compound's CAS No. 2418679-53-3 is frequently searched in academic databases, reflecting its relevance in contemporary scientific inquiries.

One of the key advantages of 2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride lies in its synthetic versatility. The butan-2-ylaminomethyl moiety can be further modified to optimize its biological activity, a feature that aligns with current trends in structure-activity relationship (SAR) studies. This adaptability makes it a promising scaffold for designing novel therapeutic agents, particularly in areas such as central nervous system (CNS) disorders and inflammatory diseases, which are high-priority topics in medical research.

In addition to its pharmacological potential, 2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride has also been investigated for its physicochemical properties. The dihydrochloride salt form ensures better bioavailability, a critical factor in drug formulation. This aspect is particularly relevant given the increasing demand for bioavailable small molecules in the pharmaceutical industry. The compound's CAS No. 2418679-53-3 is often associated with searches related to drug solubility and formulation optimization, highlighting its practical significance.

The synthesis of 2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride involves multi-step organic reactions, with careful attention to purity and yield. Researchers have developed efficient protocols to produce this compound, ensuring its availability for further studies. The 3,4-dihydroquinazolin-4-one core is a common motif in medicinal chemistry, and its incorporation into this molecule underscores the compound's potential as a lead compound for future drug discovery efforts.

From a commercial perspective, 2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS No. 2418679-53-3 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound's growing popularity is evident from the increasing number of publications and patents referencing its use, further solidifying its position in the pharmaceutical research landscape.

Looking ahead, the exploration of 2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride is expected to expand, particularly in the context of personalized medicine and targeted therapy. Its modular structure allows for customization, aligning with the trend toward precision medicine. As researchers continue to unravel its mechanisms of action, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

In summary, 2-{(butan-2-yl)aminomethyl}-3,4-dihydroquinazolin-4-one dihydrochloride (CAS No. 2418679-53-3) represents a fascinating area of study at the intersection of chemistry and biology. Its unique properties, coupled with its potential applications, make it a subject of ongoing research and innovation. Whether in the lab or the clinic, this compound is poised to make a meaningful impact in the years to come.